Cas no 96287-86-4 (1H-Purine, 6-pentyl-)

1H-Purine, 6-pentyl- structure
1H-Purine, 6-pentyl- structure
Product Name:1H-Purine, 6-pentyl-
CAS No:96287-86-4
MF:C10H14N4
MW:190.244961261749
CID:751491
PubChem ID:69036517
Update Time:2025-04-19

1H-Purine, 6-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine, 6-pentyl-
    • 6-pentyl-7H-purine
    • 96287-86-4
    • DTXSID30739573
    • SCHEMBL4419597
    • Inchi: 1S/C10H14N4/c1-2-3-4-5-8-9-10(13-6-11-8)14-7-12-9/h6-7H,2-5H2,1H3,(H,11,12,13,14)
    • InChI Key: ILWWSARMOFIHQZ-UHFFFAOYSA-N
    • SMILES: N1C=NC2C1=C(CCCCC)N=CN=2

Computed Properties

  • Exact Mass: 190.121846464g/mol
  • Monoisotopic Mass: 190.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 54.5Ų
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